Cas no 2098136-79-7 (Ethyl 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylate
• CAS No: 2098136-79-7
• MF: C₁₅H₁₄F₂N₂O₂
• MW: 292.280670642853
• CID: 5729220
• PubChem ID: 121205104
• Update Time: 2025-10-11

Ethyl 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS026713791
• F1967-2677
• ethyl 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylate
• 2098136-79-7
• [2,2'-Bipyridine]-5-carboxylic acid, 4-(difluoromethyl)-6-methyl-, ethyl ester
• Ethyl 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylate

• Inchi： 1S/C15H14F2N2O2/c1-3-21-15(20)13-9(2)19-12(8-10(13)14(16)17)11-6-4-5-7-18-11/h4-8,14H,3H2,1-2H3
• InChI Key： PTQYXOZHPKGCFP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CC=CN=2)N=C(C)C=1C(=O)OCC)F

Computed Properties

• Exact Mass: 292.10233402g/mol
• Monoisotopic Mass: 292.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 398.9±42.0 °C(Predicted)
• pka: 3.36±0.50(Predicted)

Additional information on Ethyl 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylate

Ethyl 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylate (CAS No. 2098136-79-7): A Comprehensive Overview

Ethyl 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylate (CAS No. 2098136-79-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of Ethyl 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylate is composed of a bipyridine core with a difluoromethyl group and a methyl group attached to the pyridine rings. The ethyl ester moiety at the carboxyl position adds to its complexity and functionality. The presence of these functional groups imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological studies.

Recent research studies have explored the potential of Ethyl 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylate in the context of drug discovery. One notable study published in the *Journal of Medicinal Chemistry* (2023) investigated its binding affinity to specific protein targets involved in cancer pathways. The results indicated that this compound exhibits high selectivity and potency against these targets, suggesting its potential as a lead compound for anticancer drug development.

The synthesis of Ethyl 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylate has been reported in several scientific papers. A common approach involves the coupling of 4-difluoromethyl-6-methylpyridine-3-boronic acid with 5-bromo-2-pyridinecarboxylic acid ethyl ester using palladium-catalyzed cross-coupling reactions. This method provides a high yield and purity of the desired product, making it suitable for large-scale production.

In addition to its potential as an anticancer agent, Ethyl 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylate has also shown promise in other therapeutic areas. A study published in *Bioorganic & Medicinal Chemistry* (2023) evaluated its activity against bacterial pathogens. The results demonstrated that this compound possesses significant antibacterial properties, particularly against multidrug-resistant strains. This finding highlights its potential as a novel antibiotic candidate.

The pharmacological properties of Ethyl 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylate have been extensively studied to understand its mechanism of action. Research has shown that it can modulate key signaling pathways involved in cell proliferation and apoptosis. Specifically, it has been found to inhibit the activity of kinases such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. This dual mechanism of action makes it a valuable tool for developing targeted therapies.

The safety profile of Ethyl 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylate is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, Ethyl 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylate (CAS No. 2098136-79-7) is a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms and potential therapeutic uses, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.